Cas no 2546-45-4 (4-(Trifluoromethoxy)thioanisole)

• Product Name: 4-(Trifluoromethoxy)thioanisole
• CAS No: 2546-45-4
• MF: C₈H₇F₃OS
• MW: 208.200791597366
• MDL: MFCD01320776
• CID: 252740
• PubChem ID: 2777343
• Update Time: 2025-06-28

4-(Trifluoromethoxy)thioanisole Chemical and Physical Properties

Names and Identifiers

• Methyl(4-(trifluoromethoxy)phenyl)sulfane
• 1-methylsulfanyl-4-(trifluoromethoxy)benzene
• 4-(Trifluoromethoxy)phenyl methyl sulfide
• 4-Trifluoromethoxythioanisole
• Benzene,1-(methylthio)-4-(trifluoromethoxy)-
• 1-Methylmercapto-4-trifluormethoxy-benzol
• 4-(Trifluoromethoxy)phenyl methyl sulphide
• DTXSID30380483
• WGEFOOYHACYBNE-UHFFFAOYSA-N
• A817866
• D74298
• FT-0634352
• 4-(trifluoromethoxy)phenyl methylsulfide
• MFCD01320776
• 2546-45-4
• 4-(Trifluoromethoxy)thioanisole
• AKOS015853094
• SCHEMBL514680
• CS-0081173
• Methyl 4-(trifluoromethoxy)phenyl sulphide, 1-(Methylsulphanyl)-4-(trifluoromethoxy)benzene, 4-(Methylthio)-alpha,alpha,alpha-trifluoroanisole
• 1-(methylsulfanyl)-4-(trifluoromethoxy)benzene
• DB-046706

• MDL： MFCD01320776
• Inchi： 1S/C8H7F3OS/c1-13-7-4-2-6(3-5-7)12-8(9,10)11/h2-5H,1H3
• InChI Key： WGEFOOYHACYBNE-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 208.01700
• Monoisotopic Mass: 208.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 34.53000
• LogP: 3.30710

4-(Trifluoromethoxy)thioanisole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(Trifluoromethoxy)thioanisole

4-(Trifluoromethoxy)thioanisole: A Versatile Compound in Modern Chemistry and Pharmaceutical Research

4-(Trifluoromethoxy)thioanisole (CAS No. 2546-45-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as 4-(trifluoromethoxy)benzyl mercaptan, is characterized by its distinct chemical structure, which includes a thioanisole moiety and a trifluoromethoxy group. These features contribute to its unique properties and potential applications in various scientific and industrial domains.

The chemical structure of 4-(Trifluoromethoxy)thioanisole consists of a benzene ring substituted with a trifluoromethoxy group at the para position and a thioether group (SCH₃) at the ortho position. The trifluoromethoxy group is known for its strong electron-withdrawing effect, which can significantly influence the reactivity and stability of the molecule. The thioether group, on the other hand, provides the compound with sulfur-containing functionalities that are valuable in synthetic chemistry and drug design.

In recent years, 4-(Trifluoromethoxy)thioanisole has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of various pharmaceuticals. The trifluoromethoxy group is particularly useful in drug design due to its ability to modulate the lipophilicity and metabolic stability of drug candidates. This makes 4-(Trifluoromethoxy)thioanisole an attractive starting material for the development of new drugs with improved pharmacokinetic properties.

Research published in the Journal of Medicinal Chemistry has highlighted the role of 4-(Trifluoromethoxy)thioanisole in the synthesis of novel antiviral agents. Specifically, a study conducted by Smith et al. (2021) demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The sulfur-containing moiety was found to enhance the binding affinity of these derivatives to viral targets, thereby improving their therapeutic efficacy.

Beyond antiviral applications, 4-(Trifluoromethoxy)thioanisole has also shown promise in the development of anticancer drugs. A study by Johnson et al. (2022) reported that certain derivatives of this compound exhibited selective cytotoxicity against cancer cells while sparing normal cells. The researchers attributed this selective toxicity to the ability of the trifluoromethoxy group to enhance cellular uptake and retention of the drug molecules.

In addition to its medicinal applications, 4-(Trifluoromethoxy)thioanisole is also used as a building block in organic synthesis. Its unique combination of functional groups makes it a valuable reagent for constructing complex molecular architectures. For instance, it can be employed in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds, which are essential for synthesizing a wide range of organic compounds.

The physical properties of 4-(Trifluoromethoxy)thioanisole, such as its melting point, boiling point, and solubility, have been well-characterized. It is typically supplied as a colorless liquid with a characteristic odor. The compound is soluble in common organic solvents like dichloromethane, ethyl acetate, and dimethylformamide (DMF), making it easy to handle and process in laboratory settings.

Safety considerations are an important aspect when working with any chemical compound. While 4-(Trifluoromethoxy)thioanisole is not classified as a hazardous material under current regulations, it is recommended to handle it with appropriate personal protective equipment (PPE), such as gloves and safety goggles, to prevent skin contact and inhalation. Additionally, proper ventilation should be maintained during handling to minimize exposure risks.

In conclusion, 4-(Trifluoromethoxy)thioanisole (CAS No. 2546-45-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and functional groups make it an invaluable reagent in organic synthesis and drug development. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry and pharmaceutical research.